Cas no 104637-60-7 (6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one)

• Product Name: 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one
• CAS No: 104637-60-7
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD06754860
• CID: 1145561
• PubChem ID: 135587489
• Update Time: 2025-10-31

6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-amino-2-(1-pyrrolidinyl)-
• 6-amino-2-pyrrolidin-1-yl-1H-pyrimidin-4-one
• AKOS002676130
• 4-amino-2-pyrrolidin-1-yl-1H-pyrimidin-6-one
• 6-amino-2-(pyrrolidin-1-yl)-3,4-dihydropyrimidin-4-one
• 104637-60-7
• PFAFDRCRQHPCNT-UHFFFAOYSA-N
• ALBB-017188
• LS-05518
• 6-Amino-2-(pyrrolidin-1-yl)pyrimidin-4(1H)-one
• MFCD06754860
• STK662118
• DTXSID30543617
• 6-amino-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one
• SB55761
• CS-0321415
• 6-amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one
• 4(3H)-pyrimidinone, 6-amino-2-(1-pyrrolidinyl)-
• 6-amino-2-(pyrrolidin-1-yl)-3H-pyrimidin-4-one
• 6-Amino-2-(pyrrolidin-1-yl)pyrimidin-4-ol
• 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one

• MDL： MFCD06754860
• Inchi： 1S/C8H12N4O/c9-6-5-7(13)11-8(10-6)12-3-1-2-4-12/h5H,1-4H2,(H3,9,10,11,13)
• InChI Key： PFAFDRCRQHPCNT-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(N1)N1CCCC1

Computed Properties

• Exact Mass: 180.10126
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.72

Additional information on 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one

Introduction to 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one (CAS No. 104637-60-7)

6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one, also known by its CAS number 104637-60-7, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one is characterized by a pyrimidine ring with an amino group at the 6-position and a pyrrolidine ring attached at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent research has highlighted the potential of 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one in the treatment of neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one exhibits potent activity as a positive allosteric modulator of metabotropic glutamate receptors (mGluRs), which are implicated in various neurological conditions such as Alzheimer's disease and schizophrenia.

In addition to its neurological applications, 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. A notable study published in the Cancer Research journal reported that 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one effectively suppressed the growth of breast cancer cells by interfering with the PI3K/AKT signaling pathway, which is often dysregulated in many types of cancer.

The pharmacokinetic properties of 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. A study published in the Bioorganic & Medicinal Chemistry Letters evaluated the oral bioavailability and plasma stability of 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one, demonstrating its potential for use in oral formulations.

The safety profile of 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one is another critical aspect that has been investigated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its potential for clinical translation and further development as a safe and effective therapeutic agent.

In conclusion, 6-Amino-2-pyrrolidin-1-ylpyrimidin-4(3H)-one (CAS No. 104637-60-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as neurological disorders and cancer therapy. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical use.